Cas no 873972-81-7 (Butanamide,N-[(acetylamino)carbonyl]-)

• Product Name: Butanamide,N-[(acetylamino)carbonyl]-
• CAS No: 873972-81-7
• MF: C₇H₁₂N₂O₃
• MW: 172.181781768799
• CID: 709588
• PubChem ID: 538796
• Update Time: 2025-04-19

Butanamide,N-[(acetylamino)carbonyl]- Chemical and Physical Properties

Names and Identifiers

• Butanamide,N-[(acetylamino)carbonyl]-
• N-(acetylcarbamoyl)butanamide
• Urea, 1-acetyl-3-butyryl- (4CI)
• AGFANEASZMIBNE-UHFFFAOYSA-N
• 873972-81-7
• N-Acetyl-N'-butyrylurea
• DTXSID50337116

• Inchi： 1S/C7H12N2O3/c1-3-4-6(11)9-7(12)8-5(2)10/h3-4H2,1-2H3,(H2,8,9,10,11,12)
• InChI Key： AGFANEASZMIBNE-UHFFFAOYSA-N
• SMILES： O=C(CCC)NC(NC(C)=O)=O

Computed Properties

• Exact Mass: 172.08479225g/mol
• Monoisotopic Mass: 172.08479225g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 8
• XLogP3: nothing
• Topological Polar Surface Area: 75.3Ų